Cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone

• IUPAC Name: cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H24N2O/c1-14-4-2-5-15(12-14)13-18-8-10-19(11-9-18)17(20)16-6-3-7-16/h2,4-5,12,16H,3,6-11,13H2,1H3
• InChI Key: MBZAJLGBYWFZOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C(=O)C3CCC3
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol

Description

Cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone, also known as CBMP, is a chemical compound that has been extensively studied for its potential use in scientific research. CBMP is a piperazine derivative that has been shown to have unique properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of Cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone is not fully understood, but it is thought to act as a modulator of various signaling pathways in cells. It has been shown to interact with several different types of receptors, including G protein-coupled receptors and ion channels.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the activation of certain receptors. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of Cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone is its specificity for certain receptors and signaling pathways, which makes it a valuable tool for studying these processes in isolation. However, this compound also has limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research involving Cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone. One area of interest is the development of new drugs based on this compound or related compounds. Another area of interest is the study of this compound's effects on different types of cells and tissues, including its potential use in cancer research. Additionally, there is ongoing research into the mechanisms of this compound's effects and how it interacts with various receptors and signaling pathways.

Synthesis Methods

The synthesis of Cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone involves several steps, including the reaction of 3-methylbenzylamine with cyclobutanone to form the corresponding imine. This imine is then reduced using sodium borohydride to produce the desired compound, this compound.

Scientific Research Applications

Cyclobutyl-[4-[(3-methylphenyl)methyl]piperazin-1-yl]methanone has been shown to have a wide range of applications in scientific research. It has been used as a tool for studying the mechanisms of various physiological processes, including neurotransmitter release, ion channel function, and receptor activation. This compound has also been used as a probe for investigating the structure and function of proteins and enzymes.